Ethyl 3-(2-cyanopropan-2-yl)benzoate

• CAS RN: 1012342-24-3
• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol
• IUPAC Name: ethyl 3-(2-cyanopropan-2-yl)benzoate
• InChI: InChI=1S/C13H15NO2/c1-4-16-12(15)10-6-5-7-11(8-10)13(2,3)9-14/h5-8H,4H2,1-3H3
• InChI Key: ZXGFTYIAZHFBJH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)C(C)(C)C#N

Description

Ethyl 3-(2-cyanopropan-2-yl)benzoate is a useful research compound. Its molecular formula is C13H15NO2 and its molecular weight is 217.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(1-Cyano-ethyl)-benzoic acid ethyl ester were dissolved in 4 ml dry DMF. Under nitrogen atmosphere, 138 mg of 60% sodium hydride and 423 mg methyl iodide were added at RT. The mixture was stirred for 16 hrs, then quenched by addition of 1 ml methanol and evaporated. The residue was purified by chromatography on silica in ethyl acetate/heptane mixtures.